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Compound of Interest

Compound Name: SKLB0565

Cat. No.: B15143523

For Researchers, Scientists, and Drug Development Professionals

Introduction

SKLBO0565 is a potent tubulin inhibitor demonstrating significant anti-proliferative activity
against various cancer cell lines, particularly colorectal carcinoma (CRC) cells.[1][2] Its
mechanism of action involves the disruption of microtubule dynamics, which leads to a cell
cycle arrest at the G2/M phase and subsequently induces mitochondria-mediated intrinsic
apoptosis.[1][2] These characteristics make SKLB0565 a valuable tool for cancer research and
a potential candidate for therapeutic development.

This document provides detailed application notes and a comprehensive protocol for utilizing
SKLBO0565 to study its effects on the cell cycle using flow cytometry.

Mechanism of Action

SKLBO0565 exerts its biological effects primarily through the inhibition of tubulin polymerization.
Tubulin is a critical component of microtubules, which are essential for the formation of the
mitotic spindle during cell division. By disrupting microtubule formation, SKLB0565 prevents
the proper segregation of chromosomes, leading to a halt in the cell cycle at the G2/M
transition. This arrest can trigger downstream apoptotic pathways, resulting in cancer cell
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Using SKLB0565]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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